Cas no 1388059-49-1 (7-(Trifluoromethyl)benzofuran)

• Product Name: 7-(Trifluoromethyl)benzofuran
• CAS No: 1388059-49-1
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 4938044
• PubChem ID: 44717377
• Update Time: 2025-10-29

7-(Trifluoromethyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)benzofuran

• Inchi： 1S/C9H5F3O/c10-9(11,12)7-3-1-2-6-4-5-13-8(6)7/h1-5H
• InChI Key： YADUKUMTQCUNCD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=COC=12)(F)F

Computed Properties

• Exact Mass: 186.02924926 g/mol
• Monoisotopic Mass: 186.02924926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 13.1
• Molecular Weight: 186.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-(Trifluoromethyl)benzofuran

7-(Trifluoromethyl)benzofuran (CAS No. 1388059-49-1): Properties, Applications, and Market Insights

7-(Trifluoromethyl)benzofuran (CAS No. 1388059-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative features a trifluoromethyl group at the 7-position, which enhances its electronic properties and makes it valuable for various applications. The compound's unique structure combines the aromatic characteristics of benzofuran with the electron-withdrawing effects of the CF3 group, creating interesting possibilities for drug discovery and advanced materials.

Recent trends in fluorinated organic compounds have put 7-(Trifluoromethyl)benzofuran in the spotlight, particularly as researchers explore its potential in medicinal chemistry and electronic materials. The growing interest in fluorine-containing pharmaceuticals has made this compound particularly relevant, with many scientists investigating its role as a building block for new drug candidates. Its chemical properties and structural features make it suitable for creating molecules with improved metabolic stability and bioavailability.

The physical and chemical properties of 7-(Trifluoromethyl)benzofuran contribute to its versatility. The compound typically appears as a white to off-white crystalline powder with good stability under standard conditions. The presence of the trifluoromethyl group significantly influences its electronic distribution, making it useful for applications requiring specific electronic properties. Researchers have noted its potential in developing organic semiconductors and photovoltaic materials, where its unique electronic characteristics can be leveraged.

In pharmaceutical research, 7-(Trifluoromethyl)benzofuran serves as a valuable intermediate for synthesizing various bioactive molecules. The benzofuran scaffold is known to exhibit diverse biological activities, and the addition of the CF3 group often enhances these properties. Current studies explore its potential in developing treatments for central nervous system disorders, inflammatory conditions, and certain metabolic diseases. The compound's ability to improve drug-like properties makes it particularly attractive for medicinal chemistry applications.

The synthetic chemistry of 7-(Trifluoromethyl)benzofuran has been extensively studied, with several efficient routes developed for its preparation. Most methods involve the functionalization of benzofuran at the 7-position or the construction of the benzofuran ring system from appropriately substituted precursors. Recent advances in fluorination techniques have made the production of this compound more accessible to researchers. The development of catalytic methods for introducing the trifluoromethyl group has been particularly impactful in this field.

From a market perspective, the demand for 7-(Trifluoromethyl)benzofuran has been steadily increasing, driven by its applications in drug discovery and material science. The compound is primarily supplied by specialized chemical manufacturers and research chemical suppliers, with purity levels ranging from technical grade to high-purity standards for research applications. The growing interest in fluorinated compounds across multiple industries suggests that the market for this chemical will continue to expand in the coming years.

Quality control and analytical characterization of 7-(Trifluoromethyl)benzofuran are crucial aspects of its production and application. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. Researchers working with this material should pay particular attention to its storage conditions and handling procedures to maintain its stability and performance characteristics.

Looking ahead, 7-(Trifluoromethyl)benzofuran is poised to play an increasingly important role in scientific research and industrial applications. Its unique combination of structural features and electronic properties makes it valuable for developing new pharmaceutical compounds and advanced materials. As synthetic methods continue to improve and applications expand, this compound will likely remain a focus of research in organic chemistry and related fields for years to come.